Cas no 2229155-49-9 (4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine)

4-(2,3-Dihydro-1H-inden-2-yl)butan-2-amine is a chiral amine derivative featuring a fused indane core, which imparts structural rigidity and potential stereochemical specificity. This compound is of interest in medicinal chemistry and pharmaceutical research due to its versatile scaffold, which can serve as a key intermediate in the synthesis of bioactive molecules. The indane moiety enhances metabolic stability, while the amine functionality allows for further derivatization, enabling the development of targeted compounds. Its well-defined stereochemistry also makes it valuable for enantioselective synthesis. The compound's balanced lipophilicity and structural uniqueness contribute to its utility in drug discovery and fine chemical applications.

4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine structure

2229155-49-9 structure

Product Name:4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine

CAS No:2229155-49-9

MF:C₁₃H₁₉N

MW:189.29666352272

CID:6280741

PubChem ID:165649831

Update Time:2025-10-30

4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine
- 2229155-49-9
- EN300-1738806
- Inchi： 1S/C13H19N/c1-10(14)6-7-11-8-12-4-2-3-5-13(12)9-11/h2-5,10-11H,6-9,14H2,1H3
- InChI Key： MLSMGKKMSXBHRG-UHFFFAOYSA-N
- SMILES： NC(C)CCC1CC2C=CC=CC=2C1

Computed Properties

Exact Mass: 189.151749610g/mol
Monoisotopic Mass: 189.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 26Å²

4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1738806-0.05g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	0.05g	$1381.0	2023-09-20
Enamine	EN300-1738806-0.1g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	0.1g	$1447.0	2023-09-20
Enamine	EN300-1738806-0.25g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	0.25g	$1513.0	2023-09-20
Enamine	EN300-1738806-0.5g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	0.5g	$1577.0	2023-09-20
Enamine	EN300-1738806-1.0g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	1g	$1643.0	2023-06-03
Enamine	EN300-1738806-2.5g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	2.5g	$3220.0	2023-09-20
Enamine	EN300-1738806-5.0g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	5g	$4764.0	2023-06-03
Enamine	EN300-1738806-10.0g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	10g	$7065.0	2023-06-03
Enamine	EN300-1738806-1g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	1g	$1643.0	2023-09-20
Enamine	EN300-1738806-5g	4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine	2229155-49-9	5g	$4764.0	2023-09-20

4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Additional information on 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine

Research Brief on 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine (CAS: 2229155-49-9): Recent Advances and Applications

The compound 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine (CAS: 2229155-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indane-derived structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity of 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine to serotonin and dopamine receptors. The research demonstrated that this compound exhibits selective agonism at the 5-HT1A receptor, suggesting its potential utility in treating mood disorders such as depression and anxiety. The study also highlighted its favorable pharmacokinetic profile, including good blood-brain barrier penetration and metabolic stability, which are critical for CNS-targeted therapeutics.

In addition to its CNS applications, recent preclinical studies have explored the anti-inflammatory properties of 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound significantly reduces pro-inflammatory cytokine production in vitro, potentially through the inhibition of NF-κB signaling. These findings open new avenues for its use in inflammatory and autoimmune diseases, although further in vivo validation is required.

The synthetic accessibility of 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine has also been a focus of recent research. A novel, scalable synthesis route was described in a 2023 Organic Process Research & Development publication, featuring a key asymmetric hydrogenation step that improves yield and enantiomeric purity. This advancement is particularly important for potential large-scale production and future clinical development.

Despite these promising developments, challenges remain in the optimization of 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine as a therapeutic agent. Current research efforts are focused on structure-activity relationship (SAR) studies to enhance selectivity and reduce potential off-target effects. The compound's metabolism and potential drug-drug interactions are also under investigation to ensure its safety profile meets pharmaceutical standards.

Looking forward, 4-(2,3-dihydro-1H-inden-2-yl)butan-2-amine represents an exciting scaffold for medicinal chemistry optimization. Its dual potential in CNS disorders and inflammatory conditions makes it a versatile candidate for further development. Ongoing research is expected to elucidate its full therapeutic potential and may lead to the development of novel analogs with improved pharmacological properties.